Cas no 1107053-87-1 (3-(5-chloropyridin-2-yl)-3-oxopropanenitrile)

• Product Name: 3-(5-chloropyridin-2-yl)-3-oxopropanenitrile
• CAS No: 1107053-87-1
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD15526709
• CID: 4572064
• PubChem ID: 56773853
• Update Time: 2025-05-28

3-(5-chloropyridin-2-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-Chloropyridin-2-yl)-3-oxopropanenitrile
• 2-Pyridinepropanenitrile, 5-chloro-β-oxo-
• 3-(5-Chloro-2-pyridyl)-3-oxopropanenitrile
• 3-(5-Chloro-2-pyridinyl)-3-oxopropanenitrile
• SCHEMBL16826441
• CS-0315284
• DB-193350
• SB52702
• SY268850
• G64654
• MFCD15526709
• GF-0739
• 1107053-87-1
• AKOS015991449
• 3-(5-chloropyridin-2-yl)-3-oxopropanenitrile

• MDL： MFCD15526709
• Inchi： 1S/C8H5ClN2O/c9-6-1-2-7(11-5-6)8(12)3-4-10/h1-2,5H,3H2
• InChI Key： OKGMUQGXZMBDMS-UHFFFAOYSA-N
• SMILES： N1C=C(Cl)C=CC=1C(CC#N)=O

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(5-chloropyridin-2-yl)-3-oxopropanenitrile

Comprehensive Overview of 3-(5-chloropyridin-2-yl)-3-oxopropanenitrile (CAS No. 1107053-87-1)

3-(5-chloropyridin-2-yl)-3-oxopropanenitrile (CAS No. 1107053-87-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This nitrile derivative, characterized by its chloropyridine and oxopropanenitrile functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C8H5ClN2O, offers unique reactivity, making it valuable for constructing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The compound's 5-chloropyridin-2-yl moiety is a key structural feature that enhances its binding affinity to biological targets. This attribute aligns with current trends in precision medicine and small-molecule therapeutics, where researchers seek compounds with high selectivity. In agrochemical applications, 3-(5-chloropyridin-2-yl)-3-oxopropanenitrile has shown promise in developing novel crop protection agents, addressing global concerns about sustainable agriculture and pest resistance.

From a synthetic perspective, the oxopropanenitrile group enables diverse transformations, including condensation reactions and nucleophilic additions. This flexibility has made CAS No. 1107053-87-1 a focal point in green chemistry initiatives, where scientists aim to reduce waste and improve atom economy. Recent publications highlight its use in microwave-assisted synthesis, reflecting the growing demand for energy-efficient chemical processes.

Analytical characterization of 3-(5-chloropyridin-2-yl)-3-oxopropanenitrile typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure purity assessment, a critical factor given the compound's application in high-throughput screening platforms. The pharmaceutical industry particularly values this compound's compatibility with combinatorial chemistry approaches, which accelerate drug discovery pipelines.

Market trends indicate rising demand for specialty chemicals like CAS No. 1107053-87-1, driven by investments in biopharmaceutical R&D and smart farming technologies. Regulatory agencies have established clear guidelines for handling such compounds, emphasizing worker safety and environmental protection. Proper storage conditions—typically cool, dry environments—preserve the compound's stability and shelf life.

In computational chemistry, 3-(5-chloropyridin-2-yl)-3-oxopropanenitrile serves as a model system for studying molecular docking and QSAR modeling. These applications align with the increasing integration of artificial intelligence in chemical research, where predictive algorithms optimize molecular designs. Such interdisciplinary approaches position this compound at the forefront of digital chemistry innovations.

The global supply chain for CAS No. 1107053-87-1 remains robust, with manufacturers adhering to Good Manufacturing Practices (GMP). Quality control protocols include rigorous testing for impurities, ensuring consistency across research applications. As patent landscapes evolve, this compound continues to feature in novel intellectual property filings, particularly in kinase inhibitor development.

Environmental fate studies of 3-(5-chloropyridin-2-yl)-3-oxopropanenitrile demonstrate moderate biodegradability, prompting ongoing research into eco-friendly derivatives. This aligns with the UN Sustainable Development Goals, particularly responsible consumption and production. The scientific community actively investigates its metabolic pathways, contributing to broader understanding of xenobiotic metabolism.

In educational contexts, this compound serves as an excellent example for teaching retrosynthetic analysis and heterocyclic chemistry. Its balanced complexity makes it suitable for advanced organic chemistry curricula, bridging theoretical knowledge and practical applications. Recent conference presentations have highlighted its utility in demonstrating cascade reactions and multicomponent syntheses.

Looking ahead, 3-(5-chloropyridin-2-yl)-3-oxopropanenitrile will likely play an expanded role in personalized medicine and smart materials development. Its structural motifs appear in several FDA-approved drug scaffolds, underscoring its pharmacological relevance. Continuous innovation in synthetic methodologies promises to unlock further applications for this multifaceted compound.